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Compound of Interest

Compound Name:
2-Methyladenine hemisulfate

(unlabelled)

CAS No.: 74873-18-0

Cat. No.: B3044207

Get Quote

Application Note: High-Selectivity Solid Phase Extraction of 2-Methyladenine from Biological

Matrices

Executive Summary
This application note details a robust protocol for the isolation and quantification of 2-

Methyladenine (2-MeA) from complex biological matrices (urine, plasma).[1] Unlike its more

common isomers (N3-methyladenine or N6-methyladenine), 2-MeA presents unique challenges

due to its high polarity and potential for isobaric interference.[1]

The method utilizes Mixed-Mode Strong Cation Exchange (MCX) chemistry to achieve

orthogonal selectivity—separating the target not just by hydrophobicity, but by charge state.

This approach allows for aggressive washing steps that remove neutral interferences (lipids,

uncharged pigments) while retaining the basic 2-MeA, resulting in cleaner extracts and reduced

matrix effects during LC-MS/MS analysis.[1]
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To design an effective extraction, we must first understand the physicochemical behavior of the

target.

Property Value / Characteristic Impact on SPE Strategy

Analyte
2-Methyladenine (CAS: 1445-

08-5)
Target Molecule

Structure
Purine base with methyl group

at C2

Basic nitrogen atoms allow for

cation exchange.[1]

pKa (approx)
~4.2 (N1 protonation) & ~9.8

(N9)

Critical: At pH < 3, 2-MeA is

positively charged (

). At pH > 10, it is

neutral/deprotonated.

LogP ~0.2 (Hydrophilic)

Poor retention on standard

C18; requires HILIC or Ion-

Exchange.[1]

Matrix Urine / Plasma

High salt and protein content

requires desalting and

deproteinization.

The "Catch-and-Release" Mechanism
We utilize a polymeric sorbent functionalized with sulfonic acid groups (Strong Cation

Exchange) and a hydrophobic backbone.[1]

Retention (Acidic pH): The sample is acidified (pH 2-3). 2-MeA becomes protonated (

charge) and binds ionically to the sorbent.

Interference Removal:

Aqueous Wash:[1] Removes salts and proteins (analyte stays bound by charge).

Organic Wash (100% MeOH): Removes hydrophobic neutrals (analyte stays bound by

charge).
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Elution (Basic pH): A high pH solvent neutralizes the 2-MeA, breaking the ionic bond and

releasing it from the sorbent.

Materials & Reagents
SPE Cartridge: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C, or Bond

Elut Plexa PCX).[1]

Format: 30 mg / 1 mL cartridge (for 200-500 µL sample volumes).[1]

Standards:

Target: 2-Methyladenine (Sigma/Merck).[1]

Internal Standard (IS): 2-Methyladenine-d3 (or surrogate like N6-Methyladenine-d3 if

unavailable).[1]

Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Water.

Additives: Formic Acid (FA), Ammonium Hydroxide (NH4OH, 28-30%).

Sample Preparation Protocol
A. Plasma/Serum (Protein Precipitation)

Aliquot 200 µL of plasma into a 1.5 mL centrifuge tube.

Add 10 µL of Internal Standard solution (e.g., 100 ng/mL).

Add 200 µL of 4% H3PO4 (Phosphoric Acid) or 2% Formic Acid.

Why? Disrupts protein binding and acidifies the sample (pH < 3) to ensure 2-MeA is

positively charged.

Vortex for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes to pellet particulates. Use the supernatant for SPE

loading.
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B. Urine (Hydrolysis & Dilution) Note: If measuring total 2-MeA (including nucleoside

conjugates), acid hydrolysis is required. For free base, proceed to dilution.

Aliquot 200 µL of urine.

Add 10 µL Internal Standard.

Dilute 1:1 with 4% H3PO4 in water.

Why? Acidification is crucial for MCX retention.

Solid Phase Extraction (SPE) Workflow
This protocol is designed for a 30 mg / 1 mL Mixed-Mode Cation Exchange cartridge.[1]

Step 1: Conditioning[1]
Add 1 mL MeOH (Solvates the hydrophobic backbone).

Add 1 mL Water + 0.1% Formic Acid (Equilibrates the ion-exchange sites).

Critical: Do not let the cartridge dry out after this step.

Step 2: Loading
Load the pre-treated (acidified) sample supernatant onto the cartridge.

Flow rate: ~1 mL/min (gravity or low vacuum).

Mechanism:[1] 2-MeA (

) binds to the sulfonate groups (

) on the sorbent.[1]

Step 3: Washing (The Cleanup)
Wash 1 (Aqueous): Add 1 mL 2% Formic Acid in Water.

Removes: Salts, proteins, and hydrophilic neutrals.
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Wash 2 (Organic): Add 1 mL 100% Methanol.

Removes: Hydrophobic neutrals, lipids, and pigments.

Note: Because 2-MeA is ionically bound, it will not wash off with 100% MeOH, allowing for

superior cleanup compared to C18 methods.[1]

Step 4: Elution
Elution Solvent: 5% NH4OH in Methanol (v/v).

Preparation: Mix 5 mL concentrated Ammonium Hydroxide with 95 mL Methanol.

Action: Add 2 x 250 µL of Elution Solvent. Collect in a clean tube.

Mechanism:[1] The base (NH4OH) deprotonates 2-MeA (neutralizing it), breaking the ionic

interaction and releasing it into the methanol.

Step 5: Post-Elution
Evaporate the eluate to dryness under Nitrogen at 40°C.

Reconstitute in 100 µL of Mobile Phase (90:10 ACN:Water + 10mM Ammonium Formate).

Visualized Workflow (Graphviz)
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Mechanism of Retention

Biological Sample
(Plasma/Urine)

Pre-treatment
Add Acid (H3PO4/FA)

pH < 3

Spike IS

Conditioning
1. MeOH

2. Acidic Water

Load Sample
Analyte (+) binds to Sorbent (-)

Wash 1: Acidic Water
Removes Salts/Proteins

Wash 2: 100% MeOH
Removes Neutrals/Lipids
(Analyte remains bound)

Elution: 5% NH4OH in MeOH
Deprotonates Analyte -> Release

LC-MS/MS Analysis
HILIC Mode

Evaporate & Reconstitute

Acidic pH: 2-MeA(+) <--> Sorbent(-)
Basic pH: 2-MeA(0) (Released)

Click to download full resolution via product page
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Caption: Step-by-step Mixed-Mode Cation Exchange (MCX) workflow for 2-Methyladenine

extraction.

LC-MS/MS Analytical Conditions
Due to the polarity of 2-MeA, HILIC (Hydrophilic Interaction Liquid Chromatography) is

recommended over C18 for better retention and peak shape.

Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 95% B (Isocratic hold)[1]

1-5 min: 95% B → 60% B[1]

5-7 min: 60% B (Hold)[1]

7.1 min: 95% B (Re-equilibration)

MS Detection: Positive Electrospray Ionization (ESI+).

MRM Transitions (Example):

Quantifier: 150.1 → 119.1 m/z (Loss of methyl-amine group)[1]

Qualifier: 150.1 → 94.1 m/z

Note: Verify transitions experimentally; 2-MeA is isobaric with other methyladenines, so

chromatographic separation is vital.[1]
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Parameter Acceptance Criteria Troubleshooting Tips

Recovery > 80%

If low: Ensure sample pH was

< 3 during loading.[1] Ensure

elution solvent is fresh (NH3 is

volatile).

Matrix Effect 85-115%

If suppression occurs: Increase

Wash 2 volume or use a

stronger organic wash (e.g.,

ACN/MeOH mix).

Selectivity No interfering peaks

2-MeA must separate from 3-

MeA and 1-MeA. Adjust HILIC

gradient slope if co-elution

occurs.

RSD < 15%

Use a stable isotope labeled

Internal Standard (2-MeA-d3)

to correct for variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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